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Compound of Interest

Compound Name: Pyflubumide

Cat. No.: B1473361

Essential Safety and Handling Guide for
Pyflubumide

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Pyflubumide in a
laboratory setting. Adherence to these guidelines is critical for ensuring the safety of
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Pyflubumide is classified with specific hazards that necessitate careful handling. The following
table summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.
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Hazard Class

Category

Hazard Statement

Specific target organ toxicity,

single exposure

Category 1

Causes damage to organs[1]

Specific target organ toxicity,

repeated exposure

Category 1 & 2

Causes damage to organs

through prolonged or repeated

exposure[1][2]
Hazardous to the aquatic Very toxic to aquatic life[1][2]
] Category 1
environment, acute hazard [3]
Hazardous to the aquatic Very toxic to aquatic life with
Category 1

environment, chronic hazard

long lasting effects[2][3]

Acute toxicity (Oral, Dermal,

Inhalation)

Harmful/Toxic

Harmful or toxic if swallowed,
in contact with skin, or if
inhaled[3]

Serious eye irritation

Category 2

Causes serious eye irritation[3]

Carcinogenicity

Category 1B/May cause

cancer

May cause cancer|[3]

Reproductive toxicity

Category 2/May damage

fertility

Suspected of damaging fertility
or the unborn child[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Pyflubumide to prevent exposure.

[2] The following table outlines the required equipment.
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Body Part

Required PPE

Specifications and
Remarks

Hands

Chemical-resistant gloves

Nitrile rubber gloves are
recommended with a minimum
thickness of 0.38 mm and a
breakthrough time of >480
minutes.[4] Always wash
hands thoroughly after
handling.[2][4]

Eyes/Face

Safety glasses with side-

shields or goggles

Must comply with EN166 or
equivalent standards.[4] A face
shield may be required for

splash-prone activities.

Body

Protective clothing / Laboratory
coat

A lab coat should be worn and
stored separately from
personal clothing.[4] For
significant exposure risk, a
chemical-resistant suit may be

necessary.[5]

Respiratory

Respiratory protection

Use only outdoors or in a well-
ventilated area.[3] If ventilation
is inadequate or dust is
generated, a suitable
respiratory protective device is

required.[4]

Operational and Handling Protocols

Safe handling practices are crucial to minimize risk. Work in a designated area, preferably in a

chemical fume hood or a well-ventilated laboratory.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all safety precautions have been read and understood.

[3] Confirm that safety showers and eye-wash stations are accessible.[2]
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» Engineering Controls: Handle the substance in a tightly covered environment or use local
exhaust ventilation to control exposure.[2]

» Personal Practices: Do not eat, drink, or smoke in the handling area.[2][3] Avoid contact with
eyes, skin, and clothing, and prevent inhalation of dust or vapors.[2]

» Post-Handling: After handling, wash hands and face thoroughly.[2] Clean all equipment and
decontaminate the work area.

Storage Plan:

Store in a locked, well-ventilated place away from direct sunlight and heat sources.[2][4]

Keep the container tightly sealed.[2][4] The recommended storage temperature is between
2-10 °C.[4]

Use a light-shielding, airtight container for storage.[2]

Store away from foodstuffs.[4]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First-Aid Measures:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://www.lgcstandards.com/medias/sys_master/root/h06/h95/11019896324126/SDS_DRE-C16586000_ST-WB-MSDS-5851470-1-1-1/SDS-DRE-C16586000-ST-WB-MSDS-5851470-1-1-1.PDF
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Pyflubumide.htm
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Pyflubumide.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Pyflubumide.htm
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Pyflubumide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Seek immediate

medical advice/attention.[2][3]

Immediately remove all contaminated clothing.
i Gently wash the affected area with plenty of
Skin Contact _ _ _
soap and water. Seek immediate medical

advice/attention.[2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o ] ]

do so. Continue rinsing and seek immediate

medical advice/attention.[2][3][4]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion i i i i .
immediate medical advice/attention.[2][3]

Accidental Release (Spill) Plan:
o Evacuate: Immediately isolate the leakage area and keep unauthorized personnel away.[2]
e Ventilate: Ensure the area is well-ventilated before entering.[2]

o Protect: Wear appropriate PPE, including respiratory protection, gloves, eye protection, and
a protective suit, before attempting cleanup.[2][6]

o Contain: Prevent the substance from entering sewers or public waters.[2][4]

o Clean-up: Carefully sweep up the material to avoid generating dust.[2] Collect the spilled
substance into a sealable, empty container for disposal.[2]

o Decontaminate: Wash the spill area with large amounts of water.[2] For larger spills, consult
the Safety Data Sheet (SDS) for appropriate deactivating materials such as hydrated lime or
detergent.[6]

» Dispose: Dispose of the contaminated material as hazardous waste according to regulations.

[4]
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Pyflubumide Spill Response Workflow

Spill Detected

Isolate Spill Area
& Keep Personnel Away

Wear Full PPE
(Gloves, Goggles, Respirator, Suit)

Assess Spill Size
& Ventilate Area

Contain Spill
(Prevent spread to drains)

Clean Up Spill
(Sweep solid, use absorbents)

Decontaminate Area
(Wash with water/detergent)

Package Contaminated Waste
in Labeled, Sealed Container

Dispose of as Hazardous Waste
(Follow local regulations)

Report Incident
(As per institutional policy)

Response Complete

Click to download full resolution via product page
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Caption: Logical workflow for responding to a Pyflubumide spill.

Disposal Plan

Proper disposal is essential to prevent environmental contamination.

o Waste Collection: Collect Pyflubumide waste and any contaminated materials (e.g., gloves,
absorbent pads, containers) in a designated, sealed, and clearly labeled hazardous waste
container.[2]

o Regulatory Compliance: Disposal must be subcontracted to a waste disposer authorized by
local or state authorities.[2] Follow all federal, state, and local environmental regulations.[7]

[8]

o Container Disposal: Empty packaging completely before disposal.[2] Empty containers
should be recycled, recovered, or disposed of in accordance with local regulations.[2] Never
reuse a pesticide container for any other purpose.[7][8]

» Prohibited Actions: Do not pour Pyflubumide or its rinse water down any drain or into any
body of water.[7][8]

Physicochemical and Toxicological L

Property Value

N-(4-(1,1,1,3,3,3-Hexafluoro-2-methoxypropan-
] 2-yl)-3-(2-methylpropyl)phenyl)-1,3,5-trimethyl-
Chemical Name
N-(2-methylpropanoyl)-1H-pyrazole-4-

carboxamide[9]

CAS Number 926914-55-8[1][9]
Molecular Formula C25H31F6N303[1][3]
Molecular Mass 535.52 g/mol [9]
Physical State Colorless Semi-Solid[10]
Melting Point 97 - 99 °C (207 - 210 °F)
Acute Oral LD50 (Rat) > 2000 mg/kg[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Pyflubumide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1473361#personal-protective-equipment-for-
handling-pyflubumide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1473361?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pyflubumide
https://direct.hpc-j.co.jp/sds/eng/99053184_EN.pdf
https://www.lgcstandards.com/medias/sys_master/root/h06/h95/11019896324126/SDS_DRE-C16586000_ST-WB-MSDS-5851470-1-1-1/SDS-DRE-C16586000-ST-WB-MSDS-5851470-1-1-1.PDF
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Pyflubumide.htm
https://edis.ifas.ufl.edu/publication/PI061
https://pesticidestewardship.org/storage/plan-for-emergencies/
https://npic.orst.edu/health/disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3070.htm
https://cymitquimica.com/cas/926914-55-8/
https://www.benchchem.com/product/b1473361#personal-protective-equipment-for-handling-pyflubumide
https://www.benchchem.com/product/b1473361#personal-protective-equipment-for-handling-pyflubumide
https://www.benchchem.com/product/b1473361#personal-protective-equipment-for-handling-pyflubumide
https://www.benchchem.com/product/b1473361#personal-protective-equipment-for-handling-pyflubumide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1473361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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